Cas no 635313-72-3 (1H-Pyrrole-2-carboxylic acid, 5-(1-hydroxyethyl)- (9CI))
635313-72-3 structure
Product Name:1H-Pyrrole-2-carboxylic acid, 5-(1-hydroxyethyl)- (9CI)
CAS No:635313-72-3
MF:C7H9NO3
MW:155.151262044907
CID:1017809
PubChem ID:10855701
Update Time:2025-04-20
1H-Pyrrole-2-carboxylic acid, 5-(1-hydroxyethyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-2-carboxylic acid, 5-(1-hydroxyethyl)- (9CI)
- 5-(1-hydroxyethyl)-1H-pyrrole-2-carboxylic acid
- DTXSID10445963
- DB-268207
- 1H-Pyrrole-2-carboxylic acid, 5-(1-hydroxyethyl)-
- 635313-72-3
-
- Inchi: 1S/C7H9NO3/c1-4(9)5-2-3-6(8-5)7(10)11/h2-4,8-9H,1H3,(H,10,11)
- InChI Key: MPAOBWYWZZICJJ-UHFFFAOYSA-N
- SMILES: OC(C)C1=CC=C(C(=O)O)N1
Computed Properties
- Exact Mass: 155.058243149g/mol
- Monoisotopic Mass: 155.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 73.3Ų
1H-Pyrrole-2-carboxylic acid, 5-(1-hydroxyethyl)- (9CI) Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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